Cas no 2223046-50-0 (2-(2-Chloro-4-cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-Chloro-4-cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2223046-50-0
• MF: C₁₆H₂₂BClO₂
• MW: 292.608684062958
• CID: 6789828
• PubChem ID: 133635622
• Update Time: 2025-10-28

2-(2-Chloro-4-cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• EN300-25187764
• 2223046-50-0
• 2-(2-chloro-4-cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(2-Chloro-4-cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C16H22BClO2/c1-10-8-13(14(18)9-12(10)11-6-7-11)17-19-15(2,3)16(4,5)20-17/h8-9,11H,6-7H2,1-5H3
• InChI Key： GORGLYFKTVMNTI-UHFFFAOYSA-N
• SMILES： ClC1C(B2OC(C)(C)C(C)(C)O2)=CC(C)=C(C=1)C1CC1

Computed Properties

• Exact Mass: 292.1401378g/mol
• Monoisotopic Mass: 292.1401378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(2-Chloro-4-cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to Compound CAS No. 2223046-50-0: 2-(2-Chloro-4-cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

The compound with CAS No. 2223046-50-0, known as 2-(2-Chloro-4-cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a chlorinated aromatic ring with a cyclopropyl group and a dioxaborolane moiety. The presence of these functional groups makes it a versatile building block for various applications in drug discovery and advanced materials.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The chloro and cyclopropyl substituents on the aromatic ring contribute to its high reactivity and selectivity in various coupling reactions. For instance, researchers have successfully utilized this compound in Suzuki-Miyaura cross-coupling reactions to synthesize complex heterocyclic structures with potential therapeutic applications. The dioxaborolane moiety further enhances its stability and compatibility with diverse reaction conditions.

In addition to its role in organic synthesis, this compound has also been explored for its applications in materials science. The tetramethyl groups attached to the dioxaborolane ring provide excellent thermal stability and mechanical properties. This makes it an ideal candidate for use in high-performance polymers and advanced composites. Recent advancements in polymer chemistry have demonstrated the ability to incorporate this compound into polymeric networks, resulting in materials with enhanced durability and resistance to environmental factors.

The synthesis of 2-(2-Chloro-4-cyclopropyl-5-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the aromatic precursor through Friedel-Crafts alkylation followed by selective chlorination and subsequent coupling with the dioxaborolane moiety. The use of palladium catalysts has significantly improved the efficiency and yield of these reactions.

From an environmental standpoint, this compound exhibits low toxicity and minimal environmental impact under standard conditions. Its stability under normal storage conditions further enhances its suitability for large-scale industrial applications. However, as with all chemical compounds, proper handling and disposal procedures must be followed to ensure safety and compliance with regulatory standards.

In conclusion, CAS No. 2223046-50-0 represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in advancing both academic research and industrial innovation.